Cas no 2757958-76-0 (3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid
• CAS No: 2757958-76-0
• MF: C₁₇H₂₄N₂O₇
• MW: 368.381665229797
• CID: 5560013
• PubChem ID: 165996725
• Update Time: 2025-06-12

3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-{[(tert-butoxy)carbonyl]amino}-4,5-dimethoxyphenyl)formamido]propanoic acid
• 2757958-76-0
• EN300-27729919
• 3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid

• Inchi： 1S/C17H24N2O7/c1-17(2,3)26-16(23)19-11-9-13(25-5)12(24-4)8-10(11)15(22)18-7-6-14(20)21/h8-9H,6-7H2,1-5H3,(H,18,22)(H,19,23)(H,20,21)
• InChI Key： NWNPRACNFAVOCA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(NCCC(=O)O)=O)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 368.15835111g/mol
• Monoisotopic Mass: 368.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 123Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid (CAS No. 2757958-76-0)

3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid, identified by the chemical identifier CAS No. 2757958-76-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a formamidopropanoic acid moiety with a 4,5-dimethoxyphenyl substituent, further functionalized with a tert-butoxy carbonylamino group. Such structural features make it a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The tert-butoxy carbonylamino group is a critical component in this molecule, serving as a protecting group for the amino functionality. This protection is essential in multi-step synthetic pathways where selective modification of different functional groups is required. The presence of 4,5-dimethoxyphenyl enhances the lipophilicity and binding affinity of the compound, making it an attractive candidate for drug design. These features are particularly relevant in the context of modern medicinal chemistry, where optimizing pharmacokinetic properties is paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of such complex molecules with biological targets. The formamidopropanoic acid backbone provides a scaffold that can be further modified to explore various pharmacophoric regions. This flexibility has been exploited in the design of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, derivatives of this compound have shown promise in modulating the activity of enzymes like protein kinases and cyclases, which are key players in cellular signaling pathways.

The 4,5-dimethoxyphenyl moiety contributes to the overall solubility and stability of the compound, making it suitable for both in vitro and in vivo applications. This property is particularly important for drug candidates that require oral or parenteral administration. Additionally, the protecting group strategy involving the tert-butoxy carbonylamino moiety allows for controlled deprotection under specific conditions, facilitating the synthesis of more complex derivatives without unintended side reactions.

In terms of synthetic methodologies, 3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid can be synthesized through multi-step reactions involving condensation, protection-deprotection cycles, and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the 4,5-dimethoxyphenyl substituent onto the aromatic ring. These reactions often proceed with high regioselectivity, ensuring that the desired product is obtained with minimal byproducts.

The pharmaceutical industry has shown considerable interest in this compound due to its potential as a building block for more complex drug candidates. For example, researchers have explored its utility in generating peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. The combination of a formamidopropanoic acid core and an aromatic ring substituted with methoxy groups provides an ideal platform for such applications.

Moreover, recent studies have highlighted the role of 3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid in developing treatments for neurological disorders. The ability to fine-tune its pharmacokinetic properties through structural modifications has led to compounds with enhanced blood-brain barrier penetration. This is particularly significant for diseases where central nervous system (CNS) drugs are required but often face challenges due to poor penetration across this barrier.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is crucial when handling and synthesizing compounds like 3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid. Quality control measures must be stringent to guarantee consistency and purity throughout production batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the identity and purity of these compounds.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in areas beyond traditional pharmaceuticals. For instance, its structural motifs have been investigated as ligands for metal-organic frameworks (MOFs), which are materials with high surface area and tunable porosity. These properties make MOFs attractive for applications in catalysis, gas storage, and separation technologies.

In conclusion,3-(2-{(tert-butoxy)carbonylamino}-4,5-dimethoxyphenyl)formamidopropanoic acid (CAS No. 2757958-76-0) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance in both academic and industrial settings is expected to grow.